Cas no 877606-63-8 (Afacifenacin)

• Product Name: Afacifenacin
• CAS No: 877606-63-8
• MF: C₂₇H₂₆F₃N₃O₂
• MW: 481.509457111359
• CID: 69230
• Update Time: 2025-04-18

Afacifenacin Chemical and Physical Properties

Names and Identifiers

• (4S)-3,4-Dihydro-4-phenyl-3-[1-[[3-(trifluoromethoxy)phenyl]methyl]-4-piperidinyl]-2(1H)-quinazolinone
• Afacifenacin
• (4S)-4-phenyl-3-[1-[[3-(trifluoromethoxy)phenyl]methyl]piperidin-4-yl]-1,4-dihydroquinazolin-2-one

• Inchi： 1S/C27H26F3N3O2/c28-27(29,30)35-22-10-6-7-19(17-22)18-32-15-13-21(14-16-32)33-25(20-8-2-1-3-9-20)23-11-4-5-12-24(23)31-26(33)34/h1-12,17,21,25H,13-16,18H2,(H,31,34)/t25-/m0/s1
• InChI Key： IJUMFEAYOMCXAQ-VWLOTQADSA-N
• SMILES： FC(OC1=CC=CC(=C1)CN1CCC(CC1)N1C(NC2C=CC=CC=2[C@@H]1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.287

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines